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Compound of Interest

Compound Name: GSK8175

Cat. No.: B15563726

For researchers, scientists, and drug development professionals handling the investigational
compound GSK8175, proper disposal is a critical component of laboratory safety and
regulatory compliance. While a specific Safety Data Sheet (SDS) for GSK8175 is not publicly
available, this guide provides essential safety and logistical information based on general
principles for handling research-grade chemicals and boronic acid derivatives.

General Safety and Handling Precautions

Before considering disposal, it is imperative to handle GSK8175 with appropriate safety
measures to minimize exposure and risk.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side-shields conforming to EN166, or other
approved government standards such as NIOSH (US) or EN 166 (EU).[1]

e Hand Protection: Wear appropriate chemical-resistant gloves.
» Body Protection: A lab coat or other protective clothing should be worn.[2]

» Respiratory Protection: If there is a risk of generating dust or aerosols, use a particulate filter
respirator.[2]

Engineering Controls:
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o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation
and inhalation of dust and aerosols.[1][3]

General Hygiene:
e Avoid contact with skin and eyes.[1]
e Do not eat, drink, or smoke when using this product.[1][4]

e Wash hands thoroughly after handling.[1][4]

GSK8175 Disposal Procedures: A Step-by-Step
Approach

The disposal of any chemical waste, including investigational compounds like GSK8175, must
adhere to local, state, and federal regulations. The following is a general procedure to be
followed in consultation with your institution's Environmental Health and Safety (EHS)
department.

» Consult Institutional Guidelines: The first and most critical step is to contact your institution's
EHS office. They will provide specific instructions based on their policies and the regulatory
landscape.

o Waste Characterization: Properly characterize the waste. GSK8175 is a sulfonamide-N-
benzoxaborole analog.[5][6] As a boronic acid derivative, it should be treated with care.
While not classified as a hazardous substance in the provided search results, the
precautionary principle should be applied to all research chemicals.

¢ Segregation of Waste: Do not mix GSK8175 waste with other chemical waste streams
unless explicitly permitted by your EHS office. Keep it in a separate, sealed, and properly
labeled container.

» Container Labeling: The waste container must be clearly labeled with the full chemical name
("GSK8175"), the quantity, and any known hazard warnings.

» Storage: Store the waste container in a designated, secure area away from incompatible
materials.
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» Arrange for Pickup: Follow your institution's procedure for requesting a chemical waste
pickup.

Logical Workflow for Chemical Disposal

The following diagram illustrates the general decision-making process for the disposal of a
research chemical like GSK8175.
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General Workflow for Research Chemical Disposal

Start: Chemical Waste Generation
(e.g., GSK8175)

Consult Institutional EHS Guidelines

Characterize Waste
(Identify Chemical Properties and Hazards)

Segregate and Label Waste Container

Store Waste in Designated Secure Area

Request Chemical Waste Pickup from EHS

End: Proper Disposal by Authorized Personnel

Click to download full resolution via product page

General Workflow for Research Chemical Disposal
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Disclaimer: The information provided here is for guidance purposes only and is not a substitute
for official safety and disposal protocols. Always consult with your institution's Environmental
Health and Safety department for specific procedures regarding the disposal of any chemical
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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